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Compound of Interest
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Cat. No.: B7783320
Get Quote
\ J

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical
component of laboratory safety and operational excellence. This guide provides essential
information and step-by-step procedures for the proper disposal of BLT-1, a specific inhibitor of
the SR-BI mediated lipid transfer. Adherence to these protocols is vital to mitigate risks to
personnel and the environment.

Hazard and Safety Overview

BLT-1 (CAS No. 321673-30-7) is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects[1]. Therefore, it is imperative to prevent its release into the
environment. All disposal procedures must comply with local, state, and federal regulations for
hazardous waste.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and identifying information
for BLT-1.
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Property Value Source
CAS Number 321673-30-7 [1]
Molecular Formula C12H23NsS [1]
Molecular Weight 241.396 g/mol [1]
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Experimental Protocol: BLT-1 Disposal Procedure

This protocol outlines the necessary steps for the safe disposal of BLT-1 from a laboratory
setting.

1.0 Personal Protective Equipment (PPE)

Before handling BLT-1, ensure appropriate PPE is worn, including:
o Safety goggles with side-shields

o Chemical-resistant gloves (e.g., nitrile)

e Impervious laboratory coat or clothing[1]

2.0 Waste Segregation and Collection

o Solid Waste:

o Collect all solid BLT-1 waste, including contaminated consumables (e.g., weighing paper,
pipette tips, gloves), in a designated, clearly labeled, and sealed hazardous waste
container.
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o The container should be made of a material compatible with the chemical.

e Liquid Waste:

o Collect solutions containing BLT-1 in a dedicated, sealed, and clearly labeled hazardous
waste container.

o Avoid mixing with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Labeling:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
"BLT-1," the CAS number (321673-30-7), and the associated hazards (Harmful, Toxic to
Aquatic Life).

3.0 Spill Management
In the event of a spill, collect the spillage to prevent it from entering drains or waterways[1].

» For solid spills, carefully sweep or vacuum the material into the designated hazardous waste
container.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

4.0 Final Disposal
e The primary disposal method for BLT-1 is through an approved waste disposal plant[1].

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste container.

e Do not dispose of BLT-1 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BLT-1.
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Caption: Logical workflow for the proper disposal of BLT-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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